Cas no 915135-20-5 (Tert-Butyl 4-(3-fluoro-2-nitrophenyl)piperazine-1-carboxylate)

Tert-Butyl 4-(3-fluoro-2-nitrophenyl)piperazine-1-carboxylate structure
915135-20-5 structure
Product Name:Tert-Butyl 4-(3-fluoro-2-nitrophenyl)piperazine-1-carboxylate
CAS No:915135-20-5
MF:C15H20FN3O4
MW:325.33540725708
CID:787424
Update Time:2023-08-03

Tert-Butyl 4-(3-fluoro-2-nitrophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylic acid, 4-(3-fluoro-2-nitrophenyl)-,1,1-dimethylethyl ester
    • tert-Butyl 4-(3-fluoro-2-nitrophenyl)piperazine-1-carboxylate
    • tert-Butyl 4-(3-fluoro-2-nitrophenyl)-piperazine-1-carboxylate
    • MUONWOLEGDYZRZ-UHFFFAOYSA-N
    • 4-(3-Fluoro-2-nitro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
    • Tert-Butyl 4-(3-fluoro-2-nitrophenyl)piperazine-1-carboxylate
    • Inchi: 1S/C15H20FN3O4/c1-15(2,3)23-14(20)18-9-7-17(8-10-18)12-6-4-5-11(16)13(12)19(21)22/h4-6H,7-10H2,1-3H3
    • InChI Key: MUONWOLEGDYZRZ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1[N+](=O)[O-])N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 325.144
  • Monoisotopic Mass: 325.144
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.6

Tert-Butyl 4-(3-fluoro-2-nitrophenyl)piperazine-1-carboxylate Pricemore >>

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